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Compound of Interest

Compound Name: Bensulfuron-methyl

Cat. No.: B033747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide a detailed guide for the use of

Bensulfuron-methyl in rice paddy fields for research and developmental purposes. The

information compiled is based on a thorough review of existing literature and is intended to

ensure safe and effective application, as well as accurate experimental design and data

collection.

Herbicide Profile: Bensulfuron-methyl
Bensulfuron-methyl is a selective, systemic sulfonylurea herbicide widely used for the control

of broadleaf weeds and sedges in rice cultivation.[1] It is effective at low application rates and

offers good crop safety for rice.[1]

Table 1: Chemical and Physical Properties of Bensulfuron-methyl
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Property Value

Chemical Name
methyl α-(4,6-dimethoxypyrimidin-2-

ylcarbamoylsulfamoyl)-o-toluate

CAS Number 83055-99-6

Molecular Formula C₁₆H₁₈N₄O₇S

Molecular Weight 410.4 g/mol

Formulation
Commonly available as 10% Wettable Powder

(WP) and 60% Dry Flowable (DF)

Water Solubility 2.7 mg/L at 20°C

Mode of Action
Inhibition of acetolactate synthase (ALS)

enzyme[2][3]

Mechanism of Action
Bensulfuron-methyl is absorbed by the roots and foliage of target weeds and translocated to

the meristematic tissues.[2] It inhibits the acetolactate synthase (ALS) enzyme, which is crucial

for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine). This

inhibition halts cell division and plant growth, leading to weed death. Rice plants can rapidly

metabolize bensulfuron-methyl into inactive compounds, ensuring crop safety.
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Caption: Mechanism of action of Bensulfuron-methyl in weeds.
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Application Protocol for Rice Paddy Fields
This protocol is intended for experimental field trials. Adherence to these guidelines is crucial

for obtaining reliable and reproducible data.

Experimental Design
Plot Size: Minimum of 3 x 5 meters.

Replication: Minimum of three replications for each treatment.

Treatments: Include an untreated control, a hand-weeded control, and various application

rates of Bensulfuron-methyl.

Randomization: Employ a randomized complete block design (RCBD).

Application Parameters
Table 2: Recommended Application Rates and Timing for Bensulfuron-methyl in Rice

Formulation
Application Rate
(Active Ingredient)

Application Timing Target Weeds

Bensulfuron-methyl

10% WP
150 - 300 g/ha

Pre-emergence or

early post-emergence

(2-3 leaf stage of

weeds)

Duckweed, barnyard

flatsedge, purple

nutsedge, and other

annual broadleaf

weeds and sedges

Bensulfuron-methyl

60% DF
40 g/acre

15-20 days after

transplanting

Sedges and non-

grassy broadleaf

weeds

Bensulfuron-methyl

0.6% + Pretilachlor

6.0% GR

4 kg/acre
Within 8 days of

transplanting

Mixed population of

grasses, sedges, and

broadleaf weeds

Note: Always refer to the product label for specific instructions as rates may vary based on soil

type, weed infestation, and environmental conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b033747?utm_src=pdf-body
https://www.benchchem.com/product/b033747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Procedure
Field Preparation: Ensure the paddy field is well-puddled and leveled.

Water Management: Maintain a water layer of 3-5 cm in the field at the time of application.

This water level should be maintained for at least 7 days after application.

Herbicide Preparation:

For Wettable Powders (WP) and Dry Flowables (DF): Prepare a spray solution by mixing

the required amount of herbicide with water. A typical spray volume is 200-500 liters per

hectare.

For Granules (GR): Mix the granules with sand (e.g., 12 kg sand/acre) for uniform

broadcasting.

Application:

Spraying: Use a calibrated knapsack sprayer with a flat fan nozzle for uniform application.

Broadcasting: Broadcast the granule-sand mixture evenly across the field.

Post-Application: Do not drain the field or allow water to flow in for at least 7 days to ensure

herbicide efficacy.

Experimental Protocols
Efficacy Assessment

Weed Density and Biomass:

Place a 0.5 m x 0.5 m quadrat at two random locations within each plot.

Count the number of individual weeds of each species within the quadrat.

Collect the above-ground weed biomass from the quadrat, dry it in an oven at 70°C for 72

hours, and record the dry weight.

Conduct assessments at 30 and 60 days after sowing (DAS) or transplanting (DAT).
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Weed Control Efficiency (WCE):

Calculate WCE using the following formula: WCE (%) = [(DMC - DMT) / DMC] x 100

Where: DMC = Dry matter of weeds in the control plot DMT = Dry matter of weeds in the

treated plot

Crop Safety Assessment
Phytotoxicity Ratings: Visually assess the rice crop for any signs of phytotoxicity, such as

stunting, chlorosis, or necrosis, at 7, 14, and 28 days after application. Use a rating scale of

0-10 (0 = no injury, 10 = complete kill).

Yield Parameters: At harvest, measure plant height, number of tillers per hill, panicle length,

number of grains per panicle, 1000-grain weight, and grain yield from a designated harvest

area within each plot.

Residue Analysis Protocol
This protocol outlines the methodology for determining Bensulfuron-methyl residues in paddy

water, soil, and rice plants.
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Caption: General workflow for Bensulfuron-methyl residue analysis.

Sample Collection:

Water: Collect water samples from the paddy field in amber glass bottles.

Soil: Collect soil samples from the top 15 cm layer from multiple locations within each plot

and create a composite sample.

Rice Plant: Collect representative samples of rice straw and grain at harvest.

Sample Preparation and Extraction:
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Water: Extract with methylene chloride.

Soil: Extract with an alkaline mixed solution of acetonitrile-methylene chloride (1:1, v/v).

Rice Plant: Homogenize and extract with alkaline methylene chloride. For UPLC-MS/MS

analysis, homogenization in acetonitrile can be used.

Cleanup:

Pass the extracts through a Florisil column for cleanup to remove interfering substances.

For UPLC-MS/MS, a solid-phase extraction (SPE) with a PSA (primary secondary amine)

cartridge can be employed.

Instrumental Analysis:

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UVD):

Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

Mobile Phase: Water-methanol (30:70, v/v).

Flow Rate: 0.5 mL/min.

Detector: UV detector at 238 nm.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This method offers

higher sensitivity and selectivity.

Quantification:

Use an external standard method for quantification. Prepare a calibration curve with

certified reference standards of Bensulfuron-methyl.

Table 3: Summary of Residue Analysis Parameters
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Matrix Extraction Solvent Cleanup Method Analytical Method

Paddy Water Methylene chloride -
HPLC-UVD or LC-

MS/MS

Soil

Acetonitrile-methylene

chloride (1:1, v/v),

alkaline

Florisil column
HPLC-UVD or LC-

MS/MS

Rice Plant
Alkaline methylene

chloride or acetonitrile

Florisil column or PSA

SPE

HPLC-UVD or UPLC-

MS/MS

Environmental Fate and Safety
Soil Dissipation: Bensulfuron-methyl is not expected to persist long in soil. The half-life

under aerobic conditions is relatively short. Photodegradation on the soil surface follows first-

order kinetics, with half-lives varying depending on soil type and light conditions.

Aquatic Toxicity: Bensulfuron-methyl is toxic to aquatic life with long-lasting effects. Care

must be taken to avoid contamination of water bodies.

Crop Rotation: Due to its relatively short soil half-life, crops like maize, soybeans, and cotton

can be safely planted 3 months after application.

Human Safety: Bensulfuron-methyl has low acute toxicity to mammals. However, it may

cause an allergic skin reaction. Standard personal protective equipment (long-sleeved shirt,

long pants, chemical-resistant gloves, shoes, and socks) should be worn during handling

and application.

Data Presentation
All quantitative data from efficacy trials, crop safety assessments, and residue analyses should

be subjected to appropriate statistical analysis (e.g., ANOVA, mean separation tests) to

determine significant differences between treatments. Results should be presented in clearly

structured tables and graphs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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